2(5H)-Furanone, 3-methyl-5-methylene-
Overview
Description
3-Methyl-5-methylidene-2,5-dihydrofuran-2-one (MMDF) is a cyclic ketone that is used in a variety of scientific research applications. It has been studied for its potential applications in biochemistry, physiology, and other fields. We will also discuss potential future directions for research.
Scientific Research Applications
2(5H)-Furanone, 3-methyl-5-methylene- is widely used in various scientific research applications. It has been studied for its potential applications in biochemistry, physiology, and other fields. For example, 2(5H)-Furanone, 3-methyl-5-methylene- has been used to study the mechanism of action of various enzymes, such as cytochrome P450. It has also been used to study the effects of drugs on the body, such as the effects of antiretroviral drugs on HIV-1. Additionally, 2(5H)-Furanone, 3-methyl-5-methylene- has been used in the study of cell signaling pathways, such as the Wnt/β-catenin pathway.
Mechanism of Action
The mechanism of action of 2(5H)-Furanone, 3-methyl-5-methylene- is not fully understood. However, it is believed to act on enzymes by binding to active sites on the enzyme and inhibiting the enzyme’s activity. This inhibition is thought to be due to the formation of a covalent bond between 2(5H)-Furanone, 3-methyl-5-methylene- and the enzyme, which prevents the enzyme from functioning properly. Additionally, 2(5H)-Furanone, 3-methyl-5-methylene- is believed to act on cell signaling pathways by binding to receptors and modulating the activity of the pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2(5H)-Furanone, 3-methyl-5-methylene- are not fully understood. However, it is believed to have a variety of effects on the body, such as modulating the activity of enzymes and cell signaling pathways. In addition, 2(5H)-Furanone, 3-methyl-5-methylene- has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2(5H)-Furanone, 3-methyl-5-methylene- in lab experiments is its low cost and availability. Additionally, 2(5H)-Furanone, 3-methyl-5-methylene- is relatively easy to synthesize and use in experiments. However, there are some limitations to using 2(5H)-Furanone, 3-methyl-5-methylene- in lab experiments. For example, 2(5H)-Furanone, 3-methyl-5-methylene- is a relatively small molecule, which means that it may not be able to bind to larger molecules or proteins. Additionally, 2(5H)-Furanone, 3-methyl-5-methylene- may not be able to penetrate cell membranes, which can limit its effectiveness in certain experiments.
Future Directions
There are a variety of potential future directions for research on 2(5H)-Furanone, 3-methyl-5-methylene-. For example, more research could be done to better understand the mechanism of action of 2(5H)-Furanone, 3-methyl-5-methylene-, as well as its biochemical and physiological effects. Additionally, research could be done to explore the potential applications of 2(5H)-Furanone, 3-methyl-5-methylene- in various fields, such as medicine, agriculture, and biotechnology. Finally, research could be done to develop methods for increasing the effectiveness of 2(5H)-Furanone, 3-methyl-5-methylene- in lab experiments, such as methods for increasing its ability to penetrate cell membranes.
Synthesis Methods
The synthesis of 2(5H)-Furanone, 3-methyl-5-methylene- is relatively straightforward. It can be synthesized by the reaction of 2-methyl-3-pentanone and 2-methyl-3-pentanol in the presence of a catalyst, such as sodium hydroxide. The reaction proceeds in two steps: the first step involves the formation of an enol intermediate, and the second step involves the formation of the desired 2(5H)-Furanone, 3-methyl-5-methylene- product. The reaction can be carried out in aqueous solution at a temperature of 100°C for 24 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-methyl-5-methylidene-2,5-dihydrofuran-2-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Acetone", "Ethyl acetoacetate", "Methyl vinyl ketone", "Sodium ethoxide", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Condensation of acetone and ethyl acetoacetate in the presence of sodium ethoxide to form 3-methyl-4-oxohept-5-enoic acid ethyl ester", "Step 2: Decarboxylation of 3-methyl-4-oxohept-5-enoic acid ethyl ester with sulfuric acid to form 3-methyl-5-methylidene-2-heptanone", "Step 3: Aldol condensation of 3-methyl-5-methylidene-2-heptanone with methyl vinyl ketone in the presence of sodium hydroxide to form 3-methyl-5-methylidene-2,5-dihydrofuran-2-one" ] } | |
CAS RN |
61892-54-4 |
Molecular Formula |
C6H6O2 |
Molecular Weight |
110.11 g/mol |
IUPAC Name |
3-methyl-5-methylidenefuran-2-one |
InChI |
InChI=1S/C6H6O2/c1-4-3-5(2)8-6(4)7/h3H,2H2,1H3 |
InChI Key |
JTOAPCOQJLEHPT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C)OC1=O |
Purity |
95 |
Origin of Product |
United States |
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